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Compound of Interest

Compound Name: KRCA-0008

Cat. No.: B608374 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with KRCA-0008, a potent and selective dual inhibitor

of Anaplastic Lymphoma Kinase (ALK) and Activated CDC42 Kinase 1 (Ack1). Adherence to

these guidelines is essential to ensure personal safety and maintain experimental integrity.

I. Compound and Safety Data
KRCA-0008 is a small molecule inhibitor used in cancer research.[1][2] While a specific

Material Safety Data Sheet (MSDS) is not publicly available, the following information has been

compiled from supplier data and general safety protocols for potent kinase inhibitors.
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Identifier Value

IUPAC Name

1,1'-[(5-Chloro-2,4-pyrimidinediyl)bis[imino(3-

methoxy-4,1-phenylene)-4,1-

piperazinediyl]]bisethanone

Molecular Formula C30H37ClN8O4

Molecular Weight 609.12 g/mol

CAS Number 1472795-20-2

Appearance Powder

Storage Store at -20°C for up to 3 years as a powder.

Solution Stability
Solutions are unstable; prepare fresh for each

use.

II. Personal Protective Equipment (PPE)
A comprehensive assessment of hazards should be conducted for all procedures involving

KRCA-0008. The following minimum PPE is required:
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Protection Type Specification Rationale

Hand Protection
Double-layered, chemical-

resistant nitrile gloves.

Prevents dermal absorption of

the compound. The outer glove

should be disposed of

immediately upon

contamination.

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes or

airborne particles of the

compound.

Body Protection
A fully buttoned, long-sleeved

laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) may be necessary

when handling the powder

outside of a certified chemical

fume hood to prevent

inhalation.

Minimizes the risk of

respiratory exposure to fine

powder.

III. Operational Plan: From Receipt to Disposal
The following workflow outlines the key steps for safely handling KRCA-0008 in a laboratory

setting.
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Caption: Experimental workflow for handling KRCA-0008.
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IV. Disposal Plan
All waste contaminated with KRCA-0008 must be treated as hazardous chemical waste.

Solid Waste: All disposable items that have come into contact with KRCA-0008, such as

gloves, pipette tips, and empty vials, must be collected in a designated, sealed hazardous

waste container.

Liquid Waste: Unused KRCA-0008 solutions and any liquid media containing the compound

should be collected in a clearly labeled, sealed container for hazardous liquid waste.

Decontamination: Work surfaces should be decontaminated with an appropriate solvent

(e.g., 70% ethanol) followed by a soap and water wash. All cleaning materials must also be

disposed of as hazardous waste.

V. Experimental Protocols
This protocol provides a general framework for assessing the inhibitory activity of KRCA-0008
against ALK.

Prepare Reagents:

Kinase Buffer: Prepare a suitable buffer (e.g., Tris-HCl, HEPES) containing MgCl2, ATP,

and a substrate peptide.

KRCA-0008 Dilution Series: Prepare serial dilutions of KRCA-0008 in the kinase buffer.

Enzyme Solution: Dilute recombinant ALK enzyme to the desired concentration in kinase

buffer.

Assay Procedure:

Add the KRCA-0008 dilutions to a 96- or 384-well plate.

Initiate the reaction by adding the ALK enzyme and ATP/substrate solution to each well.

Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60

minutes).
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Detection:

Stop the reaction by adding a stop solution (e.g., EDTA).

Quantify kinase activity using a suitable detection method, such as luminescence-based

ATP detection or fluorescence-based substrate phosphorylation detection.

Data Analysis:

Calculate the percentage of inhibition for each KRCA-0008 concentration relative to a no-

inhibitor control.

Determine the IC50 value by fitting the data to a dose-response curve.

Cell Seeding: Seed ALK-positive cancer cell lines (e.g., Karpas-299, SU-DHL-1) in 96-well

plates at a predetermined density and allow them to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of KRCA-0008 for a specified

period (e.g., 72 hours).

Viability Assessment: Measure cell viability using a colorimetric or fluorometric assay (e.g.,

MTT, resazurin, or CellTiter-Glo®).

Data Analysis: Normalize the results to untreated control cells and calculate the GI50

(concentration for 50% growth inhibition).

VI. Signaling Pathway
KRCA-0008 exerts its anti-cancer effects by inhibiting the autophosphorylation of ALK. This

action blocks downstream signaling cascades that are crucial for cancer cell proliferation and

survival.[1][3]
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Caption: KRCA-0008 mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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